2-(2-chlorophenoxy)-N-(2-ethoxyphenyl)acetamide

• IUPAC Name: 2-(2-chlorophenoxy)-N-(2-ethoxyphenyl)acetamide
• InChI: InChI=1S/C16H16ClNO3/c1-2-20-15-10-6-4-8-13(15)18-16(19)11-21-14-9-5-3-7-12(14)17/h3-10H,2,11H2,1H3,(H,18,19)
• InChI Key: KUDQOWYAPGNOBS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)COC2=CC=CC=C2Cl
• Molecular Formula: C16H16ClNO3
• Molecular Weight: 305.75 g/mol

Description

2-(2-chlorophenoxy)-N-(2-ethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C16H16ClNO3 and its molecular weight is 305.75 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 305.0818711 g/mol and the complexity rating of the compound is 327. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metabolic Studies

• Metabolism in Liver Microsomes : Research by Coleman et al. (2000) explored the metabolism of chloroacetamide herbicides, including compounds structurally similar to 2-(2-chlorophenoxy)-N-(2-ethoxyphenyl)acetamide, in human and rat liver microsomes. The study revealed complex metabolic activation pathways leading to potentially carcinogenic products, highlighting the significance of understanding the metabolic processing of these herbicides in different species (Coleman et al., 2000).

Herbicide Selectivity and Degradation

• Selective Phytotoxicity in Plants : Breaux (1987) investigated the initial metabolism of acetochlor, a compound closely related to this compound, in different plant species. This study indicated that metabolism is a key factor in the herbicide's selective toxicity, with tolerant plants metabolizing it more effectively than susceptible ones (Breaux, 1987).

• Biodegradation by Rhodococcus sp. : Wang et al. (2015) examined the N-deethoxymethylation of acetochlor by Rhodococcus sp., a crucial step in its biodegradation. This research is relevant for understanding the environmental fate and degradation pathways of similar chloroacetamide herbicides (Wang et al., 2015).

Synthesis and Docking Analysis

• Synthesis and Anticancer Properties : Sharma et al. (2018) conducted a study on the synthesis of N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide and its potential as an anticancer drug. The molecular docking analysis targeted the VEGFr receptor, suggesting applications in cancer treatment (Sharma et al., 2018).

Environmental Impact Studies

• Soil and Hydrologic System Interaction : Kolpin et al. (1996) explored the occurrence of acetochlor in the hydrologic system in the United States, providing insight into the environmental impact of similar herbicides. This study highlights the importance of understanding the environmental fate of these chemicals (Kolpin et al., 1996).

• Soil Reception and Activity : Banks and Robinson (1986) researched the reception and activity of chloroacetamide herbicides, including acetochlor, in soil influenced by wheat straw and irrigation. This study provides valuable information on the interaction of these herbicides with agricultural practices (Banks & Robinson, 1986).